(Z)-N-(6-bromo-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(6-bromo-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C18H10BrN3OS2/c1-2-9-22-13-8-7-11(19)10-15(13)25-18(22)21-16(23)17-20-12-5-3-4-6-14(12)24-17/h1,3-8,10H,9H2
• InChI Key: AFAXNNOJPZTXJP-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H10BrN3OS2
• Molecular Weight: 428.3 g/mol

Description

This compound is a benzo[d]thiazole derivative, which is a type of heterocyclic compound. Benzo[d]thiazoles are known for their wide range of biological activities, including antibacterial and cytotoxic activities.

Scientific Research Applications

Antibacterial Agents

Compounds derived from the benzothiazole nucleus, including those synthesized from 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit antibacterial activity at non-cytotoxic concentrations, suggesting their potential as antibacterial agents (Palkar et al., 2017).

Antifungal Agents

Newly synthesized benzothiazole derivatives, such as 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their 2-alkoxy derivatives, were screened for antifungal activity, revealing their potential as antifungal agents (Narayana et al., 2004).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in HCl solution. These inhibitors show higher inhibition efficiencies and extra stability compared to previously reported benzothiazole family inhibitors, indicating their application in corrosion prevention (Hu et al., 2016).

Cancer Research

Benzothiazole-2-carboxamide derivatives have been designed and synthesized as potential epidermal growth factor receptor (EGFR) inhibitors. Several of these compounds showed moderate to excellent potency against cancer cell lines with high EGFR expression, suggesting their application in cancer treatment (Zhang et al., 2017).